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molecular formula C10H8ClNO4S2 B8671311 4-[(2,4-Dioxo-1,3-thiazolidin-5-yl)methyl]benzene-1-sulfonyl chloride CAS No. 125758-75-0

4-[(2,4-Dioxo-1,3-thiazolidin-5-yl)methyl]benzene-1-sulfonyl chloride

Cat. No. B8671311
CAS RN: 125758-75-0
M. Wt: 305.8 g/mol
InChI Key: HLOGJTSWEUWOAQ-UHFFFAOYSA-N
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Patent
US05061717

Procedure details

Chlorosulfonic acid (5 ml) was cooled to 0° C. and the 5-benzyl-2,4-thiazolidinedione prepared above (9.6 mmol, 2.0 g) was added portionwise. The reaction mixture was stirred at room temperature for 0.5 hour and poured into ice (25 g). The solution was extracted with methylene chloride (2×50 ml) and the organic layers were dried (Na2SO4) and solvent removed in vacuo to afford title product which was used without further purification.
Name
Chlorosulfonic acid
Quantity
5 mL
Type
reactant
Reaction Step One
Name
5-benzyl-2,4-thiazolidinedione
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
[Compound]
Name
ice
Quantity
25 g
Type
reactant
Reaction Step Three
Name
title product

Identifiers

REACTION_CXSMILES
[Cl:1][S:2]([OH:5])(=O)=[O:3].[CH2:6]([CH:13]1[S:17][C:16](=[O:18])[NH:15][C:14]1=[O:19])[C:7]1[CH:12]=[CH:11][CH:10]=[CH:9][CH:8]=1>>[S:17]1[CH:13]([CH2:6][C:7]2[CH:12]=[CH:11][C:10]([S:2]([Cl:1])(=[O:5])=[O:3])=[CH:9][CH:8]=2)[C:14](=[O:19])[NH:15][C:16]1=[O:18]

Inputs

Step One
Name
Chlorosulfonic acid
Quantity
5 mL
Type
reactant
Smiles
ClS(=O)(=O)O
Step Two
Name
5-benzyl-2,4-thiazolidinedione
Quantity
0 (± 1) mol
Type
reactant
Smiles
C(C1=CC=CC=C1)C1C(NC(S1)=O)=O
Step Three
[Compound]
Name
ice
Quantity
25 g
Type
reactant
Smiles

Conditions

Temperature
Control Type
AMBIENT
Stirring
Type
CUSTOM
Details
The reaction mixture was stirred at room temperature for 0.5 hour
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

ADDITION
Type
ADDITION
Details
was added portionwise
EXTRACTION
Type
EXTRACTION
Details
The solution was extracted with methylene chloride (2×50 ml)
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
the organic layers were dried (Na2SO4) and solvent
CUSTOM
Type
CUSTOM
Details
removed in vacuo

Outcomes

Product
Details
Reaction Time
 0.5 h
Name
title product
Type
product
Smiles
S1C(NC(C1CC1=CC=C(C=C1)S(=O)(=O)Cl)=O)=O

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.